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These notes provide a comprehensive guide for researchers, scientists, and drug development

professionals on the use of Enhanced Hepatobiliary Iminodiacetic Acid (EHIDA) imaging, also

known as a HIDA scan or cholescintigraphy, for the detection and evaluation of suspected

biliary leaks.

Introduction
Hepatobiliary scintigraphy is a nuclear medicine imaging technique that provides functional

assessment of the liver, gallbladder, and biliary system.[1][2][3] The procedure utilizes a

radioactive tracer, typically Technetium-99m (Tc-99m) labeled to an iminodiacetic acid (IDA)

derivative such as mebrofenin, which is taken up by hepatocytes and excreted into the biliary

tree.[2] This allows for the dynamic visualization of bile flow from the liver to the small intestine.

[1][3] In the context of a suspected biliary leak, EHIDA imaging is a highly sensitive and

accurate diagnostic tool to identify the presence and location of bile extravasation.[3][4][5]

Principle of the Assay
The radiotracer, administered intravenously, binds to albumin in the bloodstream and is

transported to the liver.[2] Hepatocytes efficiently extract the tracer, which then follows the

same physiological pathway as bilirubin into the bile.[2] A gamma camera detects the gamma

rays emitted by the Tc-99m, allowing for real-time imaging of the tracer's movement through the

hepatobiliary system. A biliary leak is identified by the accumulation of the radiotracer outside of

the liver, gallbladder, bile ducts, or bowel.[3][5][6]
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Quantitative Data Summary
The following tables summarize key quantitative parameters for the EHIDA imaging protocol for

suspected biliary leaks.

Table 1: Radiopharmaceutical Dosages

Patient Population Radiopharmaceutical
Administered Activity
(Intravenous)

Adults
99mTc-mebrofenin or 99mTc-

disofenin
111–185 MBq (3–5 mCi)[6][7]

Infants and Children 99mTc-mebrofenin (preferred) 1.8 MBq/kg (0.05 mCi/kg)[7]

Minimum of 18.5 MBq (0.5

mCi)[7]

Neonates with

Hyperbilirubinemia
99mTc-mebrofenin

Minimum of 37 MBq (1.0 mCi)

[7]

Note: Higher administered activity may be necessary in patients with hyperbilirubinemia.

Mebrofenin is preferred in cases of moderate to severe hepatic dysfunction due to its higher

hepatic extraction.[6][7]

Table 2: Imaging Acquisition Parameters

Parameter Specification

Gamma Camera Large-field-of-view

Collimator Low-energy, all-purpose or high-resolution[6][7]

Energy Window 15-20% centered at 140 keV[8]

Image Matrix 128 x 128[6][7]

Dynamic Acquisition 1 frame/minute for the initial 60 minutes[6][7]

Delayed Imaging
2-4 hours, and up to 24 hours post-injection if no

leak is initially identified[6][9][10]
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Experimental Protocols
Patient Preparation
For the specific indication of a suspected biliary leak, patient preparation is often minimal.

Fasting: Unlike evaluations for acute cholecystitis, fasting is not strictly necessary for a biliary

leak study.[2][10]

Medications: Opiates should be withheld for at least 6 hours prior to the scan if possible, as

they can interfere with sphincter of Oddi function.[2]

Radiopharmaceutical Preparation
Prepare 99mTc-mebrofenin or 99mTc-disofenin according to the manufacturer's instructions.

Draw the appropriate patient dose into a shielded syringe, as specified in Table 1.

Assay the dose in a dose calibrator to confirm the activity.

Imaging Procedure
Position the patient in the supine position on the imaging table.

Administer the radiopharmaceutical as an intravenous bolus injection.

Begin dynamic image acquisition immediately, capturing anterior views at 1 frame per minute

for 60 minutes.

At the 60-minute mark, acquire static images in the anterior, right lateral, and left anterior

oblique projections.

If a leak is not visualized within the initial 60 minutes, obtain delayed images at 2 to 4 hours.

[6] Further delayed imaging at up to 24 hours may be required in some cases.[6][9]

Patient positioning maneuvers, such as decubitus views, can be helpful to better visualize

small leaks.[6]
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If available, SPECT/CT (Single Photon Emission Computed Tomography/Computed

Tomography) can be performed to provide precise anatomical localization of a suspected

leak.[4][11]

Data Analysis and Interpretation
Normal Study: The radiotracer is seen to move from the liver into the intrahepatic and

extrahepatic bile ducts, gallbladder, and eventually into the small intestine.

Biliary Leak: A biliary leak is diagnosed by the presence of radiotracer activity outside of the

biliary system (liver, gallbladder, bile ducts) and bowel.[3][5][6] The location of the abnormal

tracer accumulation indicates the site of the leak.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://jnm.snmjournals.org/content/50/supplement_2/1315
https://jnm.snmjournals.org/content/64/supplement_1/P158
https://www.mayoclinic.org/tests-procedures/hida-scan/about/pac-20384701
https://www.healthline.com/health/hida-scan
https://snmmi.org/common/Uploaded%20files/Web/Clinical%20Practice/Procedure%20Standards/2010/Hepatobiliary_Scintigraphy_V4.0b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Image Acquisition

Analysis & Interpretation

Results

Patient Preparation
(Fasting Not Required)

Intravenous Injection

Radiopharmaceutical
Preparation (Tc-99m Mebrofenin)

Dynamic Imaging
(0-60 min)

Static Imaging
(60 min)

Delayed Imaging
(2-24 hours if needed)

No leak seen

SPECT/CT (Optional)

Localization needed

Data Analysis

Localization needed

Interpretation

No Biliary Leak

Normal Tracer Flow

Biliary Leak Detected

Tracer Extravasation

Click to download full resolution via product page

Caption: Workflow for EHIDA imaging in suspected biliary leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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